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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine

CAS No.: 123770-64-9

Cat. No.: B568180

Get Quote

Executive Summary
2-Amino-5-nitropyrimidine is a critical heterocyclic intermediate used extensively in the

synthesis of kinase inhibitors, sulfa drugs, and high-energy materials. Its electronic structure—

characterized by a "push-pull" system between the electron-donating amine at position 2 and

the electron-withdrawing nitro group at position 5—imparts unique spectral properties and

chemical stability. This guide provides validated physical data, spectral fingerprints, and

synthesis protocols to support research and quality control workflows.

Chemical Identity & Physical Properties
The following data represents the standard for high-purity (>98%) samples.
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Property Data Notes

IUPAC Name 5-Nitropyrimidin-2-amine

CAS Number 14349-12-3

Molecular Formula C₄H₄N₄O₂

Molecular Weight 140.10 g/mol

Appearance
Yellow to pale-orange

crystalline powder

Color intensity correlates with

particle size and purity.

Melting Point 206 – 208 °C Decomposes upon melting.

Solubility (25°C)
DMSO (>50 mg/mL), DMF

(Soluble)

Sparingly soluble in water,

ethanol, and dichloromethane.

pKa (Calculated) ~2.3 (conjugate acid)

The nitro group significantly

reduces the basicity of the

pyrimidine ring.

LogP 0.35
Low lipophilicity due to polarity

of substituents.

Spectral Data (The Fingerprint)
Accurate spectral characterization is essential for verifying structure and purity.

Nuclear Magnetic Resonance (NMR)
The symmetry of the pyrimidine ring simplifies the NMR spectrum. The H-4 and H-6 protons

are chemically equivalent.

1H NMR (400 MHz, DMSO-d₆):

δ 9.15 ppm (s, 2H): Pyrimidine ring protons (H-4, H-6). Highly deshielded due to the

electron-withdrawing effect of the 5-nitro group and the ring nitrogens.

δ 8.05 ppm (br s, 2H): Amine protons (-NH₂). Broadening occurs due to quadrupole

relaxation of the nitrogen and hydrogen bonding.
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13C NMR (100 MHz, DMSO-d₆):

δ 164.2 ppm: C-2 (Attached to Amine).

δ 155.8 ppm: C-4 and C-6 (Equivalent carbons).

δ 134.5 ppm: C-5 (Attached to Nitro).

Infrared Spectroscopy (FT-IR)
Key diagnostic bands confirm the presence of the nitro and amine functionalities.

3450, 3320 cm⁻¹: N-H stretching (Primary amine, asymmetric/symmetric).

1590 cm⁻¹: C=N ring stretching.

1530 – 1550 cm⁻¹: Asymmetric NO₂ stretch (Strong).

1340 – 1360 cm⁻¹: Symmetric NO₂ stretch (Strong).

Mass Spectrometry (MS)
Ionization Mode: ESI+ (Electrospray Ionization).

m/z: 141.1 [M+H]⁺.

Structural Analysis: The "Push-Pull" Mechanism
The stability of 2-Amino-5-nitropyrimidine contrasts sharply with the user-requested isomer (2-

Nitro-5-aminopyrimidine).

2-Amino-5-nitropyrimidine (Stable): The amine at C2 feeds electron density into the electron-

deficient pyrimidine ring (Resonance Effect +R). The nitro group at C5 accepts this density.

This conjugation stabilizes the molecule.

2-Nitro-5-aminopyrimidine (Unstable): Placing a nitro group at C2 (between two nitrogens)

creates an extreme electron deficiency at that carbon. This makes the C2 position highly

susceptible to Nucleophilic Aromatic Substitution (
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). Even weak nucleophiles (like water) can displace the nitro group, often leading to
hydrolysis products (e.g., 5-amino-2-pyrimidinone).

Visualization: Electronic Stability & Reactivity
The following diagram illustrates the stability logic and the synthesis pathway for the stable

isomer.
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Caption: Synthesis pathway of the stable 2-Amino-5-nitropyrimidine vs. the instability of the 2-

nitro isomer.

Experimental Protocols
Synthesis of 2-Amino-5-nitropyrimidine
This protocol utilizes a standard electrophilic aromatic substitution.

Reagents:

2-Aminopyrimidine (1.0 eq)

Sulfuric Acid (H₂SO₄), conc.

Nitric Acid (HNO₃), fuming.

Procedure:

Dissolution: Slowly add 2-aminopyrimidine (10 g) to concentrated H₂SO₄ (30 mL) at 0°C.

Caution: Exothermic.
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Nitration: Dropwise add fuming HNO₃ (6 mL) while maintaining the temperature below 15°C.

The amine group directs the nitro group to the para position (C5) relative to itself (though C5

is meta to the ring nitrogens, the activation by the amine dominates).

Reaction: Stir at room temperature for 2 hours. Monitor via TLC (EtOAc:Hexane 1:1).

Quenching: Pour the reaction mixture onto crushed ice (200 g). The product will precipitate

as a yellow solid.

Neutralization: Adjust pH to ~6-7 using 20% NaOH solution or solid Na₂CO₃.

Filtration: Filter the yellow precipitate, wash with cold water (3x 50 mL), and dry in a vacuum

oven at 50°C.

Purification (Recrystallization)
For spectral analysis, recrystallization is required to remove trace isomers or starting material.

Dissolve the crude solid in boiling Ethanol/Water (9:1) or Glacial Acetic Acid.

Filter hot to remove insoluble impurities.

Allow to cool slowly to room temperature, then to 4°C.

Collect crystals via filtration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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